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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, structure,
synthesis, and analysis of Tetrahexylammonium chloride (CAS 5922-92-9). This quaternary
ammonium salt is a versatile compound, primarily utilized as a phase transfer catalyst in
organic synthesis. This document consolidates key data into structured tables, outlines detailed
experimental methodologies, and presents visual diagrams of synthetic and analytical
workflows to support its application in research and development.

Chemical Structure and Identification

Tetrahexylammonium chloride is a quaternary ammonium salt consisting of a central
nitrogen atom covalently bonded to four hexyl chains, with a chloride anion providing charge
neutrality.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 5922-92-9

Molecular Formula C24H52CIN

Molecular Weight 390.13 g/mol [1][2][3]

IUPAC Name Tetrahexylammonium chloride

Tetra-n-hexylammonium chloride, N,N,N-
Synonyms . - .
trihexyl-1-hexanaminium chloride[2]

INChl=1S/C24H52N.CIH/c1-5-9-13-17-21-
InChl 25(22-18-14-10-6-2,23-19-15-11-7-3)24-20-16-
12-8-4:/n5-24H2,1-4H3;1H/q+1:/p-1[2][4]

InChlKey ODTSDWCGLRVBHJ-UHFFFAOY SA-M[2][4]

CCCCCC--INVALID-LINK--
(CCccce)ccccee.[CH 2]

SMILES

Physicochemical Properties

Tetrahexylammonium chloride is a white to off-white crystalline powder at room temperature.
[5][6] Its long alkyl chains render it soluble in many organic solvents, while its ionic nature
provides some solubility in polar solvents.

Table 2: Physical and Chemical Properties
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Property Value Reference

White to off-white crystalline

Appearance sowder [51[6]
Melting Point 111-113 °C (lit.)

Boiling Point 544.68°C (rough estimate) [5]
Density 0.8770 g/cm? (rough estimate) [5]

Soluble in organic solvents,
Solubility limited solubility in water. [2][7]

Soluble in ethanol.

Stable under normal
conditions. Hygroscopic.

Stability ) yg_ P [5]
Incompatible with strong

oxidizing agents.

Synthesis of Tetrahexylammonium Chloride

The most common method for the synthesis of Tetrahexylammonium chloride is the
quaternization of trihexylamine with hexyl chloride. This is a nucleophilic substitution reaction
(Sn2).

Experimental Protocol: Synthesis

Objective: To synthesize Tetrahexylammonium chloride from trihexylamine and hexyl
chloride.

Materials:

Trihexylamine

Hexyl chloride

Acetonitrile (or other suitable polar aprotic solvent)

Ethanol (for recrystallization)
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¢ Round-bottom flask with reflux condenser

e Heating mantle

e Magnetic stirrer

 Rotary evaporator

e Biuchner funnel and filter paper

e Crystallizing dish

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve trihexylamine in a suitable solvent such as acetonitrile.

» Addition of Alkylating Agent: Slowly add a stoichiometric equivalent of hexyl chloride to the
stirred solution.

o Reaction: Heat the reaction mixture to reflux and maintain for several hours (e.g., 12-24
hours) to ensure complete reaction. The progress of the reaction can be monitored by
techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

e Solvent Removal: After the reaction is complete, allow the mixture to cool to room
temperature. Remove the solvent using a rotary evaporator.

 Purification by Recrystallization: Dissolve the crude product in a minimal amount of hot
ethanol. Allow the solution to cool slowly to room temperature, and then cool further in an ice
bath to induce crystallization.[7]

« Isolation and Drying: Collect the crystals by vacuum filtration using a Blichner funnel. Wash
the crystals with a small amount of cold ethanol to remove any remaining impurities. Dry the
purified Tetrahexylammonium chloride in a vacuum oven.
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Synthesis Workflow of Tetrahexylammonium Chloride
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Synthesis and Purification Workflow.
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Analytical Methods

The purity and identity of Tetrahexylammonium chloride can be confirmed using various
analytical techniques, including spectroscopy and chromatography.

Spectroscopic Analysis

4.1.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are powerful tools for the structural elucidation of
Tetrahexylammonium chloride.

Table 3: Predicted *H and 3C NMR Data (in CDCIs)

Nucleus Chemical Shift Multiplicity Integration Assignment
(ppm)

1H NMR ~3.2-34 m 8H N-CH:

~1.6-1.8 m 8H N-CH2-CH2

~1.2-1.4 m 24H -(CH2)s-

~0.9 t 12H -CHs

13C NMR ~58 - - N-CH:z

~31 ) ; -(CH2)a-CHs

~26 - - N-CH2-CH:

~22 - - N-(CHz)2-CHz=

~22 - - N-(CHz)3-CHz

~14 - - -CHs

Note: Actual chemical shifts may vary. Spectra are available on databases such as
SpectraBase.[4]

4.1.2. Mass Spectrometry (MS)
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Mass spectrometry can be used to confirm the molecular weight of the tetrahexylammonium
cation. The fragmentation pattern typically involves the loss of hexyl chains.

Expected Fragmentation:
e Parent lon (Cation): [C2aHs2N]*, m/z = 354.42

o Major Fragments: Loss of one or more hexyl groups (CeHi3, mass = 85.17).

Chromatographic and Titrimetric Analysis

4.2.1. Experimental Protocol: lon-Pair Chromatography (IPC)

Objective: To determine the purity of Tetrahexylammonium chloride using reversed-phase
HPLC with an ion-pairing agent.

Materials:

e HPLC system with a UV detector

e C18 reversed-phase column

o Tetrahexylammonium chloride sample
o Acetonitrile (HPLC grade)

o Water (HPLC grade)

 lon-pairing agent (e.g., sodium dodecyl sulfate - SDS)

Buffer (e.g., phosphate buffer)
Procedure:

» Mobile Phase Preparation: Prepare a buffered aqueous mobile phase containing a suitable
concentration of the ion-pairing agent (e.g., 10 mM SDS in phosphate buffer, pH 7). The
organic phase is typically acetonitrile.
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o Sample Preparation: Accurately weigh and dissolve the Tetrahexylammonium chloride
sample in the mobile phase to a known concentration.

o Chromatographic Conditions:
o Column: C18, 5 um, 4.6 x 250 mm

o Mobile Phase: Isocratic or gradient elution with a mixture of the aqueous ion-pairing
solution and acetonitrile. The exact ratio will need to be optimized.

o Flow Rate: 1.0 mL/min

o Detection: UV at a low wavelength (e.g., 210 nm), as the analyte lacks a strong
chromophore.

o Injection Volume: 20 uL

e Analysis: Inject the sample and record the chromatogram. The purity can be determined by
the area percentage of the main peak.
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Analytical Workflow for Tetrahexylammonium Chloride
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HPLC Analysis Workflow.
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4.2.2. Experimental Protocol: Argentometric Titration

Objective: To determine the chloride content and thereby the purity of Tetrahexylammonium
chloride.

Materials:

e Burette

o Beaker

» Potentiometer with a silver electrode

o Standardized silver nitrate (AgNOs) solution (e.g., 0.1 M)
o Tetrahexylammonium chloride sample

e Deionized water

e Methanol or ethanol

Procedure:

o Sample Preparation: Accurately weigh a sample of Tetrahexylammonium chloride and
dissolve it in a mixture of deionized water and methanol (or ethanol) in a beaker.

« Titration Setup: Place the beaker on a magnetic stirrer and immerse the silver electrode into
the solution. Fill the burette with the standardized silver nitrate solution.

« Titration: Titrate the sample solution with the silver nitrate solution. The silver ions will react
with the chloride ions to form a silver chloride precipitate.

o Endpoint Detection: The endpoint of the titration is determined potentiometrically. A sharp
change in the potential indicates that all the chloride ions have precipitated.

o Calculation: The purity of the Tetrahexylammonium chloride can be calculated based on
the volume of silver nitrate solution used, its concentration, and the initial mass of the
sample.
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Applications

The primary application of Tetrahexylammonium chloride is as a phase transfer catalyst
(PTC). Its amphiphilic nature, with a hydrophilic ionic head and lipophilic alkyl tails, allows it to
transport anions from an aqueous phase to an organic phase, thereby facilitating reactions
between reactants in immiscible phases. This is particularly useful in nucleophilic substitution,
oxidation, and reduction reactions.

Other applications include its use as an electrolyte in electrochemistry and as a surfactant.

Safety Information

Tetrahexylammonium chloride is an irritant.[8] It may cause skin, eye, and respiratory
irritation.[8] Appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat, should be worn when handling this compound. For detailed safety information,
refer to the Safety Data Sheet (SDS).

Table 4: GHS Hazard Information

Pictogram Signal Word Hazard Statements

H315: Causes skin irritation.[3]
] H319: Causes serious eye
GHSO07 Warning L
irritation.[8] H335: May cause

respiratory irritation.[8]

Conclusion

Tetrahexylammonium chloride (CAS 5922-92-9) is a well-characterized quaternary
ammonium salt with significant utility in organic synthesis as a phase transfer catalyst. This
guide has provided a detailed overview of its chemical and physical properties, along with
protocols for its synthesis and analysis. The data and methodologies presented herein are
intended to support researchers and professionals in the effective and safe utilization of this
compound in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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